Cas no 83798-86-1 ((6-CHLORO-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID)

• Product Name: (6-CHLORO-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID
• CAS No: 83798-86-1
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 2102298
• PubChem ID: 13170873
• Update Time: 2025-07-10

(6-CHLORO-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID
• G55764
• 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• (6-chloro-4-oxoquinazolin-3(4H)-yl)acetic acid
• (6-CHLORO-4-OXOQUINAZOLIN-3-YL)ACETIC ACID
• EN300-23687111
• 83798-86-1
• 2-(6-chloro-4-oxoquinazolin-3(4H)-yl)acetic acid
• AKOS015935526

• Inchi： 1S/C10H7ClN2O3/c11-6-1-2-8-7(3-6)10(16)13(5-12-8)4-9(14)15/h1-3,5H,4H2,(H,14,15)
• InChI Key： YEMHBURPGKVPNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C=N2)CC(=O)O)=O

Computed Properties

• Exact Mass: 238.0145198Da
• Monoisotopic Mass: 238.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (6-CHLORO-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID

Compound CAS No. 83798-86-1: (6-Chloro-4-Oxo-4H-Quinazolin-3-Yl)-Acetic Acid

The compound with CAS No. 83798-86-1, commonly referred to as (6-Chloro-4-Oxo-4H-Quinazolin-3-Yl)-Acetic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound features a quinazolinone core with a chlorine substituent at the 6-position and an acetic acid group attached at the 3-position, making it a unique derivative with promising therapeutic potential.

Recent studies have highlighted the importance of quinazolinone derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The quinazolinone framework is known for its ability to interact with multiple biological targets, such as kinases, proteases, and other enzymes, which are often implicated in disease pathways. The presence of the chlorine atom at the 6-position in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties and bioavailability.

One of the most notable aspects of (6-Chloro-4-Oxo-4H-Quinazolin-3-Yl)-Acetic Acid is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a scaffold for conjugation with other bioactive molecules, thereby creating hybrid compounds with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that this compound can be modified to target specific receptors or pathways involved in cancer progression, making it a valuable tool in the development of precision medicine.

In addition to its therapeutic applications, this compound has also been investigated for its potential in diagnostic imaging. The acetic acid group attached to the quinazolinone core can be functionalized with imaging agents, enabling real-time visualization of molecular processes within the body. This dual functionality—combining therapeutic and diagnostic capabilities—positions this compound as a promising candidate for future clinical applications.

The synthesis of (6-Chloro-4-Oxo-4H-Quinazolin-3-Yl)-Acetic Acid involves a series of well-established organic chemistry techniques, including nucleophilic substitution, condensation reactions, and oxidation processes. Recent advancements in catalytic methods have further optimized the synthesis pathway, improving yield and purity while reducing production costs. These improvements have made the compound more accessible for large-scale production and preclinical testing.

From a structural perspective, the compound's quinazolinone core exhibits aromaticity and planarity, which are critical for its interaction with biological targets. The chlorine substituent at the 6-position introduces electron-withdrawing effects, altering the electronic properties of the molecule and potentially enhancing its binding affinity to specific receptors or enzymes. Furthermore, the acetic acid group serves as a versatile functional moiety that can be modified to tailor the compound's pharmacokinetic profile.

Recent research has also focused on understanding the mechanism of action of this compound at a molecular level. Studies using computational modeling techniques have provided insights into how this compound interacts with key biological targets, such as protein kinases involved in cell signaling pathways. These findings have paved the way for rational drug design strategies aimed at improving the compound's efficacy while minimizing off-target effects.

In conclusion, CAS No. 83798-86-1 ((6-Chloro-4-Oxo-4H-Quinazolin-3-Yl)-Acetic Acid) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its diverse biological activities and potential for further modification, makes it a valuable asset in drug discovery and development efforts. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.